Cas no 101932-06-3 (Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-azabicyclo[2.2.2]oct-3-yl ester)

• Product Name: Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-azabicyclo[2.2.2]oct-3-yl ester
• CAS No: 101932-06-3
• MF: C₁₇H₂₇NO₃
• MW: 293.401185274124
• CID: 200181
• PubChem ID: 3064012
• Update Time: 2025-04-19

Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-azabicyclo[2.2.2]oct-3-yl ester Chemical and Physical Properties

Names and Identifiers

• Cyclopentaneaceticacid, a-hydroxy-a-(1-methylethenyl)-,1-azabicyclo[2.2.2]oct-3-yl ester
• 1-azabicyclo[2.2.2]octan-3-yl 2-cyclopentyl-2-hydroxy-3-methylbut-3-enoate
• DTXSID30906864
• 3-Quinuclidyl cyclopentyl(2-propenyl)glycolate
• 101932-06-3
• Cyclopentaneglycolic acid, alpha-isopropenyl-, 3-quinuclidinyl ester

• Inchi： 1S/C17H27NO3/c1-12(2)17(20,14-5-3-4-6-14)16(19)21-15-11-18-9-7-13(15)8-10-18/h13-15,20H,1,3-11H2,2H3
• InChI Key： FWUUDTAVGYDYLY-UHFFFAOYSA-N
• SMILES： O(C(C(C(=C)C)(C1CCCC1)O)=O)C1CN2CCC1CC2

Computed Properties

• Exact Mass: 293.19921
• Monoisotopic Mass: 293.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 49.8Ų

Experimental Properties

• Density: 1.14
• Boiling Point: 415.9°C at 760 mmHg
• Flash Point: 205.3°C
• Refractive Index: 1.546
• PSA: 49.77
• LogP: 2.05910